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Compound of Interest

Acetaminophen and codeine
Compound Name:

phosphate
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For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and validated High-Performance Liquid Chromatography
with Ultraviolet (HPLC-UV) detection method for the simultaneous quantification of
acetaminophen (paracetamol) and codeine phosphate in pharmaceutical formulations. The
described method is simple, accurate, and precise, making it suitable for routine quality control
analysis and stability studies.

Introduction

Acetaminophen is a widely used analgesic and antipyretic, while codeine is an opioid analgesic
often combined with acetaminophen to provide enhanced pain relief. The simultaneous
determination of these two active pharmaceutical ingredients (APIs) is crucial for ensuring the
quality, safety, and efficacy of combination drug products. This document provides a detailed
protocol for the separation and quantification of acetaminophen and codeine using a reversed-
phase HPLC-UV system.

Experimental Workflow

The overall experimental process from sample preparation to data analysis is illustrated below.
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 To cite this document: BenchChem. [Application Note: Simultaneous Quantification of
Acetaminophen and Codeine by HPLC-UV]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211854#hplc-uv-method-for-simultaneous-
guantification-of-acetaminophen-and-codeine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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